DIPHENHYDRAMINE

• CAS No.: 58-73-1
• Product Name: DIPHENHYDRAMINE
• Molecular Formula: C17H21NO
• Molecular Weight: 255.35 g/mol
• IUPAC Name: 2-benzhydryloxy-N,N-dimethylethanamine
• Standard InChI: InChI=1S/C17H21NO/c1-18(2)13-14-19-17(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-12,17H,13-14H2,1-2H3
• Standard InChIKey: ZZVUWRFHKOJYTH-UHFFFAOYSA-N
• SMILES: CN(C)CCOC(C1=CC=CC=C1)C2=CC=CC=C2
• Canonical SMILES: CN(C)CCOC(C1=CC=CC=C1)C2=CC=CC=C2
• Appearance: Solid powder
• Boiling Point: 150-165 °C at 2.00E+00 mm Hg
• Colorform: Oil
• Melting Point: 161-162; 168.0 °C; 168°C
• Physical Description: Solid
• Description: Diphenhydramine is a first generation antihistamine and ethanolamine with sedative and anti-allergic properties. Diphenhydramine competitively inhibits the histamine-1 (H1) receptor, thereby alleviating the symptoms caused by endogenous histamine on bronchial, capillary and gastrointestinal smooth muscles. This prevents histamine-induced bronchoconstriction, vasodilation, increased capillary permeability, and GI smooth muscle spasms.; Diphenhydramine is a first generation antihistamine that is used for symptoms of allergic rhinitis and the common cold. It is also commonly used as a mild sleeping aid. Diphenhydramine has not been linked to instances of clinically apparent acute liver injury.; Diphenhydramine, also known as benylin or benadryl, belongs to the class of organic compounds known as diphenylmethanes. Diphenylmethanes are compounds containing a diphenylmethane moiety, which consists of a methane wherein two hydrogen atoms are replaced by two phenyl groups. Diphenhydramine is a drug which is used for the treatment of symptoms associated with vertigo/meniere's disease, nausea and vomiting, motion sickness and insect bite. Diphenhydramine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Diphenhydramine has been primarily detected in blood. Within the cell, diphenhydramine is primarily located in the membrane (predicted from logP). In humans, diphenhydramine is involved in the diphenhydramine H1-antihistamine action pathway. Diphenhydramine is a potentially toxic compound.
• Related CAS: 147-24-0 (hydrochloride); 88637-37-0 (citrate (1:1))
• Shelf Life: Slowly darkens on exposure to light. Stable under ordinary conditions /Diphenhydramine hydrochloride/
• Solubility: 3060 mg/L (at 37 °C); In water, 3.06X10+3 mg/L at 37 °C
• Synonyms: 2-Diphenylmethoxy-N,N-dimethylethylamine; Allerdryl; Benadryl; Benhydramin; Benylin; Benzhydramine; Citrate, Diphenhydramine; Dimedrol; Diphenhydramine; Diphenhydramine Citrate; Diphenhydramine Citrate (1:1); Diphenhydramine Hydrochloride; Diphenylhydramin; Diphenylhydramine; Dormin; Hydrochloride, Diphenhydramine
• Vapor Pressure: 5.8X10-6 mm Hg at 25 °C (est)
• PubChem Compound: 3100
• Last Modified: Nov 11 2021